Cas no 1250704-92-7 (2-cyclobutoxypyrimidin-5-amine)

• Product Name: 2-cyclobutoxypyrimidin-5-amine
• CAS No: 1250704-92-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5704366
• PubChem ID: 49758809
• Update Time: 2023-11-24

2-cyclobutoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOBUTOXYPYRIMIDIN-5-AMINE
• 1250704-92-7
• AKOS011396316
• 5-AMINO-2-(CYCLOBUTOXY)PYRIMIDINE
• EN300-1294967
• 5-Pyrimidinamine, 2-(cyclobutyloxy)-
• 2-cyclobutoxypyrimidin-5-amine

• Inchi： 1S/C8H11N3O/c9-6-4-10-8(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3,9H2
• InChI Key： PEMJAWOSINNXOR-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)N)C1CCC1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 356.8±34.0 °C(Predicted)
• pka: 2.56±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives